Cas no 136825-98-4 (Lemnabourside)

• Product Name: Lemnabourside
• CAS No: 136825-98-4
• MF: C₂₆H₄₂O₆
• MW: 450.608088970184
• CID: 2033298
• PubChem ID: 44423937
• Update Time: 2025-04-21

Lemnabourside Chemical and Physical Properties

Names and Identifiers

• Lemnabourside
• CHEMBL226146
• 136825-98-4
• (1R,6S,7R,8S,9S)-4-((2R,6R)-6-((1S,4aS,8aR)-4,7-dimethyl-1,2,4a,5,6,8a-hexahydronaphthalen-1-yl)heptan-2-yl)-3,5,10-trioxabicyclo(4.3.1)decane-7,8,9-triol
• (1R,6S,7R,8S,9S)-4-[(2R,6R)-6-[(1S,4aS,8aR)-4,7-dimethyl-1,2,4a,5,6,8a-hexahydronaphthalen-1-yl]heptan-2-yl]-3,5,10-trioxabicyclo[4.3.1]decane-7,8,9-triol

• Inchi： 1S/C26H42O6/c1-14-8-10-18-16(3)9-11-19(20(18)12-14)15(2)6-5-7-17(4)25-30-13-21-22(27)23(28)24(29)26(31-21)32-25/h9,12,15,17-29H,5-8,10-11,13H2,1-4H3
• InChI Key： UYNYEKFEWCFAHP-UHFFFAOYSA-N
• SMILES： CC(C1C2C(CCC(=C2)C)C(C)=CC1)CCCC(C1OC2C(C(C(C(O2)CO1)O)O)O)C

Computed Properties

• Exact Mass: 450.29813906Da
• Monoisotopic Mass: 450.29813906Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.651
• Topological Polar Surface Area: 88.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Biflorane and serrulatane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Biflorane and serrulatane diterpenoids